1-[4-Fluoro-2-[1-(2-imidazol-1-ylethylamino)ethyl]phenyl]piperidin-4-ol

• IUPAC Name: 1-[4-fluoro-2-[1-(2-imidazol-1-ylethylamino)ethyl]phenyl]piperidin-4-ol
• InChI: InChI=1S/C18H25FN4O/c1-14(21-7-11-22-10-6-20-13-22)17-12-15(19)2-3-18(17)23-8-4-16(24)5-9-23/h2-3,6,10,12-14,16,21,24H,4-5,7-9,11H2,1H3
• InChI Key: FFIPYOPPHWKRMS-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC(=C1)F)N2CCC(CC2)O)NCCN3C=CN=C3
• Molecular Formula: C18H25FN4O
• Molecular Weight: 332.4 g/mol

Description

1-[4-Fluoro-2-[1-(2-imidazol-1-ylethylamino)ethyl]phenyl]piperidin-4-ol, also known as FIIN-4, is a small molecule inhibitor that has been developed to target fibroblast growth factor receptor (FGFR) kinases. FGFR kinases are a family of proteins that play a crucial role in regulating cell growth, differentiation, and survival. Dysregulation of FGFR signaling has been implicated in the development and progression of various types of cancer, making FGFR inhibitors a promising therapeutic approach for cancer treatment.

Mechanism of Action

1-[4-Fluoro-2-[1-(2-imidazol-1-ylethylamino)ethyl]phenyl]piperidin-4-ol acts by selectively inhibiting the activity of FGFR kinases, which are overexpressed or mutated in various types of cancer. By blocking FGFR signaling, 1-[4-Fluoro-2-[1-(2-imidazol-1-ylethylamino)ethyl]phenyl]piperidin-4-ol prevents cancer cells from proliferating and induces cell death. 1-[4-Fluoro-2-[1-(2-imidazol-1-ylethylamino)ethyl]phenyl]piperidin-4-ol has also been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed to supply nutrients to growing tumors.
Biochemical and Physiological Effects
1-[4-Fluoro-2-[1-(2-imidazol-1-ylethylamino)ethyl]phenyl]piperidin-4-ol has been shown to have a high degree of selectivity for FGFR kinases, with minimal off-target effects on other kinases. In preclinical models, 1-[4-Fluoro-2-[1-(2-imidazol-1-ylethylamino)ethyl]phenyl]piperidin-4-ol has been shown to inhibit tumor growth and induce apoptosis in cancer cells, without causing significant toxicity in normal cells. Additionally, 1-[4-Fluoro-2-[1-(2-imidazol-1-ylethylamino)ethyl]phenyl]piperidin-4-ol has been shown to have neuroprotective effects in models of neurodegenerative diseases, suggesting potential therapeutic applications beyond cancer.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-[4-Fluoro-2-[1-(2-imidazol-1-ylethylamino)ethyl]phenyl]piperidin-4-ol is its high degree of selectivity for FGFR kinases, which allows for precise targeting of cancer cells while minimizing off-target effects. Additionally, 1-[4-Fluoro-2-[1-(2-imidazol-1-ylethylamino)ethyl]phenyl]piperidin-4-ol has shown potent antitumor activity against various types of cancer cells, including those that are resistant to other FGFR inhibitors. However, one limitation of 1-[4-Fluoro-2-[1-(2-imidazol-1-ylethylamino)ethyl]phenyl]piperidin-4-ol is its relatively short half-life, which may limit its efficacy in vivo.

Future Directions

There are several potential future directions for research on 1-[4-Fluoro-2-[1-(2-imidazol-1-ylethylamino)ethyl]phenyl]piperidin-4-ol. One area of interest is the development of more potent and selective FGFR inhibitors, which may have greater efficacy and fewer side effects than current inhibitors. Additionally, further studies are needed to determine the optimal dosing and administration of 1-[4-Fluoro-2-[1-(2-imidazol-1-ylethylamino)ethyl]phenyl]piperidin-4-ol for maximum efficacy in vivo. Finally, research on the potential neuroprotective effects of 1-[4-Fluoro-2-[1-(2-imidazol-1-ylethylamino)ethyl]phenyl]piperidin-4-ol may lead to the development of new therapies for neurodegenerative diseases.

Synthesis Methods

The synthesis of 1-[4-Fluoro-2-[1-(2-imidazol-1-ylethylamino)ethyl]phenyl]piperidin-4-ol involves several steps, starting with the reaction of 4-fluoro-2-nitrophenol with 1-(2-imidazol-1-ylethyl) piperazine to form the intermediate 4-fluoro-2-(1-(2-imidazol-1-ylethyl)piperazin-1-yl)phenol. This intermediate is then reacted with 4-chlorobutyryl chloride to form the final product, 1-[4-Fluoro-2-[1-(2-imidazol-1-ylethylamino)ethyl]phenyl]piperidin-4-ol.

Scientific Research Applications

1-[4-Fluoro-2-[1-(2-imidazol-1-ylethylamino)ethyl]phenyl]piperidin-4-ol has been extensively studied in preclinical models of cancer, where it has shown potent antitumor activity against various types of cancer cells, including those that are resistant to other FGFR inhibitors. In addition to its antitumor activity, 1-[4-Fluoro-2-[1-(2-imidazol-1-ylethylamino)ethyl]phenyl]piperidin-4-ol has also been shown to have neuroprotective effects in models of neurodegenerative diseases.